Cas no 39776-45-9 (menahydroquinone-4)

• Product Name: menahydroquinone-4
• CAS No: 39776-45-9
• MF: C₃₁H₄₂O₂
• MW: 446.663989543915
• CID: 924895
• PubChem ID: 6441039
• Update Time: 2025-04-19

menahydroquinone-4 Chemical and Physical Properties

Names and Identifiers

• menahydroquinone-4
• 2-methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]naphthalene-1,4-diol
• (E,E,E)-2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-1,4-naphthalenediol
• 1,4-Naphthalenediol, 2-methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
• CHEBI:193091
• menaquinol(4)
• SCHEMBL14031835
• menaquinol-4
• MKH2-4
• 39776-45-9
• Mkh-4 cpd

• Inchi： 1S/C31H42O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,12,14,16,18-20,32-33H,9-11,13,15,17,21H2,1-6H3/b23-14+,24-16+,25-20+
• InChI Key： NIOZAZRLJCBEGX-GHDNBGIDSA-N
• SMILES： OC1=C2C=CC=CC2=C(C(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 446.31866
• Monoisotopic Mass: 446.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46